Cas no 2060030-25-1 (3,5-dimethyl-4-(2-methylhydrazin-1-yl)methyl-1H-pyrrole-2-carboxylic acid)

• Product Name: 3,5-dimethyl-4-(2-methylhydrazin-1-yl)methyl-1H-pyrrole-2-carboxylic acid
• CAS No: 2060030-25-1
• MF: C₉H₁₅N₃O₂
• MW: 197.234301805496
• MDL: MFCD30488214
• CID: 5212448
• PubChem ID: 125449586
• Update Time: 2025-06-18

3,5-dimethyl-4-(2-methylhydrazin-1-yl)methyl-1H-pyrrole-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrole-2-carboxylic acid, 3,5-dimethyl-4-[(2-methylhydrazinyl)methyl]-
• 3,5-dimethyl-4-(2-methylhydrazin-1-yl)methyl-1H-pyrrole-2-carboxylic acid

• MDL： MFCD30488214
• Inchi： 1S/C9H15N3O2/c1-5-7(4-11-10-3)6(2)12-8(5)9(13)14/h10-12H,4H2,1-3H3,(H,13,14)
• InChI Key： FDDAQNRHTGSARD-UHFFFAOYSA-N
• SMILES： N1C(C)=C(CNNC)C(C)=C1C(O)=O

Additional information on 3,5-dimethyl-4-(2-methylhydrazin-1-yl)methyl-1H-pyrrole-2-carboxylic acid

Introduction to 3,5-dimethyl-4-(2-methylhydrazin-1-yl)methyl-1H-pyrrole-2-carboxylic acid (CAS No. 2060030-25-1)

3,5-dimethyl-4-(2-methylhydrazin-1-yl)methyl-1H-pyrrole-2-carboxylic acid, identified by the chemical formula CAS No. 2060030-25-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to the pyrrole derivatives class, which is well-documented for its diverse biological activities and potential therapeutic applications. The structural uniqueness of this molecule, characterized by its dimethyl substituents on the pyrrole ring and a methylhydrazin-1-yl moiety at the 4-position, positions it as a promising candidate for further exploration in medicinal chemistry.

The significance of 3,5-dimethyl-4-(2-methylhydrazin-1-yl)methyl-1H-pyrrole-2-carboxylic acid lies in its potential to serve as a scaffold for the development of novel drugs. Pyrrole derivatives have been extensively studied for their roles in inhibiting various enzymes and receptors involved in metabolic disorders, inflammation, and cancer. The presence of the methylhydrazin-1-yl group suggests possible interactions with biological targets such as kinases and transcription factors, which are critical in regulating cellular processes. This makes the compound a valuable asset in the quest for innovative therapeutic strategies.

Recent advancements in drug discovery have highlighted the importance of structure-based design, where the precise arrangement of functional groups can significantly influence a molecule's efficacy and selectivity. The dimethyl groups at the 3 and 5 positions of the pyrrole ring contribute to steric hindrance, which can modulate binding affinity to biological targets. This feature is particularly relevant in designing molecules that exhibit high specificity while minimizing off-target effects—a key consideration in modern pharmaceutical development.

Moreover, the methylhydrazin-1-yl moiety introduces a reactive site that can be exploited for covalent bonding with biomolecules. Such interactions are often employed in targeted drug delivery systems, where covalent links enhance drug retention at the site of action. This property aligns with current trends in precision medicine, where personalized therapeutic approaches are being developed to address specific pathological conditions more effectively.

In the context of academic research, 3,5-dimethyl-4-(2-methylhydrazin-1-yl)methyl-1H-pyrrole-2-carboxylic acid has been investigated for its potential role in modulating inflammatory pathways. Studies have shown that pyrrole derivatives can interfere with key enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are central to inflammation. The structural features of this compound suggest that it may exhibit anti-inflammatory properties by inhibiting these enzymes or by modulating signaling pathways downstream of them.

Another area of interest is its potential application in oncology research. Pyrrole-based compounds have demonstrated efficacy in disrupting cancer cell proliferation by inhibiting critical signaling cascades. The methylhydrazin-1-yl group may facilitate interactions with targets such as tyrosine kinases, which are overexpressed in many cancers. By binding to these kinases, the compound could disrupt aberrant signaling networks that drive tumor growth and metastasis.

The synthesis of 3,5-dimethyl-4-(2-methylhydrazin-1-yl)methyl-1H-pyrrole-2-carboxylic acid presents an intriguing challenge due to its complex structure. Advanced synthetic methodologies are required to achieve high yields and purity levels necessary for pharmaceutical applications. Techniques such as multi-step organic synthesis combined with purification methods like column chromatography are essential for obtaining a compound suitable for further biological testing.

As research progresses, computational modeling and high-throughput screening are being increasingly employed to accelerate the discovery process. These tools allow researchers to predict binding affinities and pharmacokinetic properties before conducting expensive wet-lab experiments. By integrating these computational approaches with experimental data, scientists can optimize the structure of 3,5-dimethyl-4-(2-methylhydrazin-1-yl)methyl-1H-pyrrole-2-carboxylic acid for improved efficacy and reduced toxicity.

The future prospects of this compound are promising, particularly if it demonstrates favorable pharmacological profiles in preclinical studies. Its unique structural features make it a versatile scaffold that can be modified to explore new therapeutic avenues. Collaborative efforts between academic institutions and pharmaceutical companies will be crucial in translating laboratory findings into clinical applications.

In conclusion,3,5-dimethyl-4-(2-methylhydrazin--yl)methyl--H-pyrrol--carb--c acid (CAS No. 2060030--25--1) represents an exciting opportunity for innovation in drug discovery. Its structural complexity,dimethl substituents,and reactive sites position it as a valuable candidate for further exploration. With continued research and development,this compund has th poential to contribute significantly to advancements i pharmaceutical therapies across multiple therapeutic areas.